N1-(1-(2-fluoroethyl)azetidin-3-yl)-3-methoxybenzene-1,4-diamine

• Molecular Formula: C12H18FN3O
• Molecular Weight: 239.29 g/mol
• IUPAC Name: 4-N-[1-(2-fluoroethyl)azetidin-3-yl]-2-methoxybenzene-1,4-diamine
• InChI: InChI=1S/C12H18FN3O/c1-17-12-6-9(2-3-11(12)14)15-10-7-16(8-10)5-4-13/h2-3,6,10,15H,4-5,7-8,14H2,1H3
• InChI Key: OLJXWPWSKQJDEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC2CN(C2)CCF)N

Description

N1-(1-(2-fluoroethyl)azetidin-3-yl)-3-methoxybenzene-1,4-diamine is a useful research compound. Its molecular formula is C12H18FN3O and its molecular weight is 239.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(2-fluoroethyl)-N-(3-methoxy-4-nitrophenyl)azetidin-3-amine (2.6 g) and Pd/C (1 g) in 1,4-dioxane (50 mL) was hydrogenated for 4 hours at room temperature. The reaction mixture was filtered through diatomaceous earth, washing with MeOH. The filtrate was concentrated and purified by column chromatography (DCM/MeOH=50/1 as elution) to provide the title compound (1.57 g, yield 68%, M+H+=240.2).